Cas no 337920-59-9 (1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole)

• Product Name: 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole
• CAS No: 337920-59-9
• MF: C₂₁H₁₈ClN₃
• MW: 347.840723514557
• CID: 5270256
• Update Time: 2026-03-09

1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethyl-1H-1,3-benzodiazole
• 1-BENZYL-2-(6-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE
• 1H-Benzimidazole, 2-(6-chloro-3-pyridinyl)-5,6-dimethyl-1-(phenylmethyl)-
• 1-Benzyl-2-(6-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3benzimidazole
• 1-benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole
• Oprea1_731089
• 1-benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethyl-1H-benzo[d]imidazole
• 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole

• Inchi： 1S/C21H18ClN3/c1-14-10-18-19(11-15(14)2)25(13-16-6-4-3-5-7-16)21(24-18)17-8-9-20(22)23-12-17/h3-12H,13H2,1-2H3
• InChI Key： MSPLYQZNUCUMFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=NC2C=C(C)C(C)=CC=2N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 439
• XLogP3: 5.3
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole

Introduction to 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole (CAS No. 337920-59-9)

1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 337920-59-9, belongs to the benzimidazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities. The structural framework of this molecule incorporates a benzyl group, a chlorinated pyridine moiety, and dimethyl substitutions on the benzimidazole core, contributing to its unique chemical and pharmacological properties.

The benzimidazole scaffold is a privileged structure in drug discovery, exhibiting a broad spectrum of biological functions ranging from antiviral to anticancer activities. The introduction of a 6-chloropyridin-3-yl substituent at the 2-position of the benzimidazole ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the 5,6-dimethylbenzimidazole moiety enhances the stability and lipophilicity of the molecule, making it more suitable for absorption and distribution within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have suggested that 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole may interact with enzymes and receptors involved in critical cellular pathways. For instance, its structural features resemble those of known kinase inhibitors, which are pivotal in cancer therapy. The chloropyridine group is particularly noteworthy, as it can engage in hydrogen bonding or π-stacking interactions with protein targets, enhancing binding specificity.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole has been extensively explored to optimize its pharmacokinetic and pharmacodynamic profiles. Modifications such as varying the substitution pattern on the benzimidazole ring or introducing additional functional groups have led to compounds with improved efficacy and reduced toxicity. These efforts align with the growing demand for targeted therapies that minimize off-target effects while maximizing therapeutic benefits.

The compound's potential applications extend beyond oncology. Emerging research indicates that 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole may exhibit antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. The presence of a chlorinated pyridine ring is particularly relevant here, as halogenated aromatic compounds are known to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, the dimethyl groups on the benzimidazole core contribute to hydrophobicity, which can be advantageous for membrane penetration in bacterial cells.

From a synthetic chemistry perspective, 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole exemplifies the elegance of multi-step organic synthesis. The construction of its core structure involves key reactions such as condensation, alkylation, and halogenation, which are well-established protocols in pharmaceutical manufacturing. Recent innovations in catalytic methods have allowed for more efficient and sustainable routes to produce this compound, reducing waste and energy consumption without compromising yield or purity.

The regulatory landscape for novel pharmaceutical compounds like 1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole is stringent but well-defined. Regulatory agencies require comprehensive data on chemical stability, toxicity profiles, and pharmacokinetic behavior before approving a drug candidate for clinical trials. The growing body of preclinical data on this compound suggests that it meets many of these criteria, paving the way for further investigation into its therapeutic potential.

In conclusion,1-Benzyl-2-(6-chloropyridin-3-yl)-5,6-dimethylbenzimidazole (CAS No. 337920-59-9) represents a promising lead compound in drug discovery. Its unique structural features offer multiple avenues for therapeutic intervention across various diseases. As research progresses，this molecule is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs with high precision and efficacy.